[(1,5-Dimethyl-1H-pyrazol-4-yl)methyl](2-ethoxyethyl)amine

• Molecular Formula: C10H19N3O
• Molecular Weight: 197.28 g/mol
• IUPAC Name: N-[(1,5-dimethylpyrazol-4-yl)methyl]-2-ethoxyethanamine
• InChI: InChI=1S/C10H19N3O/c1-4-14-6-5-11-7-10-8-12-13(3)9(10)2/h8,11H,4-7H2,1-3H3
• InChI Key: VHCPOBRAMZVDMF-UHFFFAOYSA-N
• Canonical SMILES: CCOCCNCC1=C(N(N=C1)C)C

Description

(1,5-Dimethyl-1H-pyrazol-4-yl)methylamine is a tertiary amine featuring a pyrazole core substituted with methyl groups at the 1- and 5-positions, a methylene bridge (-CH2-), and a 2-ethoxyethyl side chain. This structure combines a heterocyclic aromatic system with an ether-containing alkyl chain, which may influence its physicochemical properties, such as solubility, hydrogen bonding capacity, and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1,5-Dimethyl-1H-pyrazol-4-yl)methylamine typically involves the condensation of (3,5-dimethyl-1H-pyrazol-1-yl)methanol with the appropriate primary amine . The reaction is carried out under controlled conditions, often involving the use of solvents such as ethanol or dichloromethane. The reaction mixture is usually stirred at low temperatures to ensure the formation of the desired product.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Synthetic Approaches to Pyrazole-Based Amines

Pyrazole-containing amines are typically synthesized via nucleophilic substitution or reductive amination. For example, in the synthesis of 4-aminoantipyrine derivatives (similar to compound 1 in ), reactions involve:

• Nucleophilic displacement of halogenated intermediates with amines.

• Mitsunobu reactions for ether/amine bond formation.

Key Example : The synthesis of N-(3-cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide ( ) utilized potassium thiolate intermediates reacting with chloroacetamides, suggesting analogous methods for introducing amine groups.

Reactivity of Pyrazole-Methyl Amines

Pyrazole-methyl amines often participate in:

• Acylation : Reaction with acyl chlorides to form amides (e.g., as in , where dithiocarbamates were synthesized via reflux with α-chloropropionyl intermediates).

• Alkylation : Formation of quaternary ammonium salts under basic conditions.

• Coordination chemistry : Binding to metal centers via the amine nitrogen, as seen in pyrazolone-metal complexes ( ).

Comparative Data :

Reaction Type	Example from Literature	Yield (%)	Conditions
Acylation	Synthesis of dithiocarbamates	85	Reflux in ethanol
Nucleophilic Substitution	Thiadiazole-thiolate coupling	74	KOH/EtOH, KI catalyst

Stability and Functionalization

• Thermal Stability : Pyrazole derivatives (e.g., compounds in ) are stable under reflux conditions (70–100°C), enabling reactions in ethanol or DMF.

• Functional Group Tolerance : The 2-ethoxyethyl group in the target compound may undergo ether cleavage under strong acidic conditions (e.g., HBr/HOAc), as observed in related systems ( ).

Research Gaps and Recommendations

• Synthetic Exploration : Prioritize reductive amination between 1,5-dimethyl-1H-pyrazole-4-carbaldehyde and 2-ethoxyethylamine.

• Characterization : Use ¹H/¹³C NMR and LC-MS for structural confirmation (as in ).

• Biological Screening : Evaluate inhibitory activity against 5-LOX or COX-2 enzymes, given the bioactivity of related compounds ( ).

Scientific Research Applications

The compound $$(1,5-Dimethyl-1H-pyrazol-4-yl)methyl](2-ethoxyethyl)amine is a synthetic organic molecule featuring a pyrazole ring and an ethoxyethyl amine group. The pyrazole portion may give it biological activity, and the ethoxyethyl side chain can improve its solubility and reactivity. It belongs to a class of nitrogen-containing heterocycles, which are often studied for their pharmacological properties.

CAS and Formula
The CAS number for $$(1,5-Dimethyl-1H-pyrazol-4-yl)methyl](2-ethoxyethyl)amine is 1156282-67-5 . Its molecular formula is C10H19N3O .

Potential applications for (1,5-Dimethyl-1H-pyrazol-4-yl)methylamine :

• Pharmaceutical Research: serving as a building block in synthesizing drug candidates.
• Agrochemicals: Synthesis of pesticides and herbicides.
• Catalysis: acting as a ligand in metal-catalyzed reactions.
• Material Science: contributing to the development of novel polymers and materials.

Several compounds share structural similarities with $$(1,5-Dimethyl-1H-pyrazol-4-yl)methyl](2-ethoxyethyl)amine:

Compound Name	Structure Features	Biological Activity
1-Methylpyrazole	Pyrazole ring with methyl substitution	Antimicrobial
3-Amino-1H-pyrazole	Amino group on the pyrazole ring	Anticancer
4-Pyrazolylmethylamine	Pyrazole linked to a methylamine	Anti-inflammatory

Mechanism of Action

The mechanism of action of (1,5-Dimethyl-1H-pyrazol-4-yl)methylamine involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to metal ions and forming complexes that exhibit catalytic activity. Additionally, its biological activities may be attributed to its ability to interact with cellular targets, leading to the modulation of biochemical pathways .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The target compound belongs to a class of pyrazole-derived amines with varying substituents on the amine side chain. Key analogs and their properties are summarized below:

Compound Name	Molecular Formula	Molecular Weight	CAS No.	Key Substituent	Purity	Category
[(2,3-Dimethoxyphenyl)methyl][(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amine	C15H21N3O2	275.35	1006437-15-5	2,3-Dimethoxybenzyl	95%	D5
[(3,5-Difluorophenyl)methyl][(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amine	C13H15F2N3	251.28	1006437-26-8	3,5-Difluorobenzyl	95%	C7
[(4-Methoxyphenyl)methyl][(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amine	C14H19N3O	245.33	1006464-99-8	4-Methoxybenzyl	95%	D5
Butyl[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amine	C10H19N3	181.28	1177360-97-2	n-Butyl	95%	-

Key Observations:

Substituent Impact on Molecular Weight :

• Alkyl side chains (e.g., butyl) reduce molecular weight compared to aromatic or ether-containing substituents. The target compound’s 2-ethoxyethyl group likely results in a molecular weight between 210–250 g/mol, intermediate between butyl (181.28 g/mol) and dimethoxybenzyl (275.35 g/mol) analogs.
• Fluorinated analogs (e.g., 3,5-difluorobenzyl) exhibit higher molecular weights due to fluorine’s atomic mass .

This may improve solubility in polar solvents .

Purity and Synthesis :

• Most analogs are synthesized at 95% purity, suggesting standardized protocols for this class of compounds. The target compound likely follows similar synthetic routes .

Functional Group Analysis

• Pyrazole Core : The 1,5-dimethylpyrazole moiety provides a rigid, planar structure that may facilitate π-π stacking or hydrophobic interactions.
• Ether vs. Aryl Substituents :
  • Ether-containing side chains (e.g., 2-ethoxyethyl) offer flexibility and moderate polarity, contrasting with the rigidity of aryl groups (e.g., 4-methoxyphenyl).
  • Aryl substituents may confer stronger intermolecular interactions (e.g., van der Waals forces) but reduce solubility .

Hydrogen Bonding and Crystallography

• Hydrogen bonding patterns in similar compounds have been studied using graph set analysis, which categorizes interactions into motifs like chains, rings, or self-assembled networks.
• Fluorinated analogs may exhibit weaker hydrogen bonding due to the electron-withdrawing effects of fluorine, as seen in [(3,5-difluorophenyl)methyl] derivatives .

Commercial Availability

• Analogs such as (1,5-dimethyl-1H-pyrazol-4-yl)methylamine and butyl derivatives are commercially available, indicating established supply chains for this chemical class. The target compound may similarly be sourced through specialty chemical suppliers .

Biological Activity

(1,5-Dimethyl-1H-pyrazol-4-yl)methylamine is a synthetic compound featuring a pyrazole ring and an ethoxyethyl amine group. This unique structure suggests potential biological activity, particularly in pharmacological applications. The following sections detail its synthesis, biological activities, and relevant case studies.

Chemical Structure and Properties

The compound's molecular formula is $C_{11}H_{21}N_3O$, with a molecular weight of approximately 211.30 g/mol. The presence of the dimethyl-substituted pyrazole enhances its solubility and may improve its pharmacokinetic properties compared to other similar compounds .

Biological Activities

Research indicates that compounds containing pyrazole moieties exhibit a wide range of biological activities:

• Antimicrobial Activity : Pyrazole derivatives have shown significant antimicrobial properties. For instance, studies involving related compounds demonstrated efficacy against various bacterial strains, including E. coli and S. aureus . The presence of the aliphatic amide pharmacophore was crucial for achieving these effects.
• Anti-inflammatory Properties : Pyrazole derivatives are also noted for their anti-inflammatory activities. In vitro studies indicated that certain pyrazole compounds could selectively inhibit the COX-2 enzyme, which plays a pivotal role in inflammation .
• Antioxidant Activity : The antioxidant potential of pyrazole derivatives has been highlighted in various studies, showcasing their ability to mitigate oxidative stress by scavenging free radicals .

Case Studies

Several research efforts have focused on the synthesis and biological evaluation of pyrazole derivatives, including (1,5-Dimethyl-1H-pyrazol-4-yl)methylamine:

• Synthesis and Antimicrobial Testing : A study synthesized several pyrazole derivatives and evaluated their antimicrobial efficacy. Compound 11 from this series exhibited significant activity against standard bacterial strains, underscoring the importance of structural modifications for enhancing biological activity .
• In Vitro Biological Investigation : Another study synthesized a series of pyrazole-based derivatives and assessed their biological activities, including anti-diabetic properties through inhibition of α-amylase and α-glucosidase enzymes. Results indicated that some derivatives had potent inhibitory effects, suggesting therapeutic potential for diabetes management .
• In Silico Analysis : In silico studies have been conducted to predict the drug-likeness and toxicity profiles of various pyrazole derivatives, including those similar to (1,5-Dimethyl-1H-pyrazol-4-yl)methylamine. These analyses help in understanding the pharmacokinetic properties and safety profiles necessary for drug development .

Comparative Analysis of Related Compounds

The following table summarizes the biological activities of related pyrazole compounds:

Compound Name	Structure Features	Biological Activity
1-Methylpyrazole	Pyrazole ring with methyl substitution	Antimicrobial
3-Amino-1H-pyrazole	Amino group on the pyrazole ring	Anticancer
4-Pyrazolylmethylamine	Pyrazole linked to a methylamine	Anti-inflammatory
(1,5-Dimethyl-1H-pyrazol-4-yl)methylamine	Dimethyl-substituted pyrazole with ethoxyethyl amine	Antioxidant, Anti-inflammatory